Cas no 13308-45-7 (1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, acetate)

1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, acetate structure
13308-45-7 structure
Product Name:1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, acetate
CAS No:13308-45-7
MF:C40H83NO2
MW:610.092533349991
CID:1231932
PubChem ID:18678091
Update Time:2025-04-20

1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, acetate
    • dimethyl(dioctadecyl)azanium,acetate
    • DTXSID90595536
    • Dimethyldioctadecylammoniumacetat
    • N,N-Dimethyl-N-octadecyloctadecan-1-aminium acetate
    • 13308-45-7
    • SCHEMBL6690219
    • Inchi: 1S/C38H80N.C2H4O2/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39(3,4)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;1-2(3)4/h5-38H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: LZTCQASULATCDM-UHFFFAOYSA-M
    • SMILES: [O-]C(C)=O.[N+](C)(C)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 609.64238089g/mol
  • Monoisotopic Mass: 609.64238089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 34
  • Complexity: 416
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

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